![molecular formula C7H4FN B033359 4-Fluorobenzonitrile CAS No. 1194-02-1](/img/structure/B33359.png)
4-Fluorobenzonitrile
Overview
Description
4-Fluorobenzonitrile (4-FBN) is a chemical compound that has been used in a variety of scientific research applications, from in vivo studies to in vitro experiments. It is a fluorinated aromatic compound with a wide range of properties and advantages that make it a valuable tool for scientists in their research. Additionally, the advantages and limitations for lab experiments, as well as future directions for research, will be discussed.
Scientific Research Applications
Structural and Electronic Properties Analysis
4-Fluorobenzonitrile has been the subject of energetic and structural studies to understand its thermodynamic properties and electronic effects. Research has focused on deriving standard molar enthalpies of formation and vaporization, employing high-temperature Calvet microcalorimetry, and theoretical estimations of gas-phase enthalpies of formation, basicities, proton and electron affinities, and adiabatic ionization enthalpies. These studies contribute to a deeper understanding of its structural and electronic properties (Silva et al., 2012).
Spectroscopy and Ionization Energy Studies
The vibrational features of this compound in electronically excited states have been analyzed using techniques like resonance enhanced multiphoton ionization and mass analyzed threshold ionization spectroscopy. This research aids in understanding the substitution effects of fluorine atoms and cyano groups on transition energy (Zhao et al., 2018).
Electrochemical Reduction Analysis
Studies on the electrochemical reduction of the carbon-fluorine bond in this compound have been conducted. These involve analyzing the mechanism of reduction in solvents like acetonitrile, providing valuable insights for chemical synthesis and reaction mechanisms (Muthukrishnan & Sangaranarayanan, 2007).
Radiofluorinated Compound Synthesis
This compound is used in the preparation of radiofluorinated compounds. These compounds are essential in developing radiopharmaceuticals and have potential applications in medical imaging and diagnosis (Zlatopolskiy et al., 2012).
Actinide-Mediated Coupling
Research has been conducted on the actinide-mediated coupling of this compound. This process results in the production of complex chemical structures like thorium(IV) tetraazamacrocycles, which have potential applications in various fields of chemistry and materials science (Schelter et al., 2007).
Synthesis Techniques
There have been significant studies focused on the synthesis techniques of this compound, exploring various chemical pathways and conditions to optimize yield and purity. This research is crucial for the large-scale production of this compound for industrial and research purposes (Zhi, 2001).
Mechanism of Action
Target of Action
This compound is a derivative of benzonitrile, with a fluorine atom attached to the benzene ring
Mode of Action
It is known to undergo metal-mediated coupling to yield eight-membered thorium (iv) tetraazamacrocycles . It also undergoes condensation with diphenylamine to yield the monomer 4-cyanotriphenylamine . The interaction of 4-Fluorobenzonitrile with these targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
It is known to participate in reactions involving metal-mediated coupling and condensation with diphenylamine
Pharmacokinetics
It is known that the compound is a solid at room temperature, with a melting point of 32-34 °c and a boiling point of 188 °c/750 mmhg
Result of Action
It is known to participate in the formation of eight-membered thorium (IV) tetraazamacrocycles and the monomer 4-cyanotriphenylamine . The specific effects of these reactions at the molecular and cellular level require further investigation.
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-fluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FN/c8-7-3-1-6(5-9)2-4-7/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEKVBBNGWBBYLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6061600 | |
Record name | 4-Fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6061600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1194-02-1 | |
Record name | 4-Fluorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1194-02-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Fluorobenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001194021 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Fluorobenzonitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88330 | |
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Record name | Benzonitrile, 4-fluoro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6061600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-fluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.441 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-FLUOROBENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4VJG35CQV3 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-fluorobenzonitrile?
A1: The molecular formula of this compound is C7H4FN, and its molecular weight is 121.11 g/mol. [, , ] , ,
Q2: Are there any characteristic spectroscopic features of this compound?
A2: Yes, studies employing UV-vis, IR, 1H NMR, 13C NMR, and mass spectrometry have been used to characterize this compound and its derivatives. [, , , ] , , , For example, this compound shows sharp gas-phase spectra in contrast to aniline and 4-aminobenzonitrile. []
Q3: Is this compound soluble in common organic solvents?
A3: this compound is soluble in many organic solvents, including N,N-dimethylacetamide (DMAc), N-methyl-2-pyrrolidone (NMP), and tetrahydrofuran (THF). [, ] ,
Q4: Does this compound exhibit any catalytic properties?
A4: While not a catalyst itself, this compound serves as a versatile building block in organic synthesis, enabling the preparation of various compounds, including polymers, pharmaceuticals, and other organic molecules. [, , , , , , , , , , , , ] For example, it is used in the synthesis of the drug Afatinib. []
Q5: Have computational methods been applied to study this compound?
A5: Yes, computational studies using methods like G3MP2B3, MP2/cc-pVTZ, QTAIM, NICS, and NBO have been employed to understand the energetic, structural, and electronic properties of this compound. [, ] These studies provide insights into its reactivity, basicity, and other physicochemical characteristics. [, ] ,
Q6: How do structural modifications of this compound affect its properties?
A6: Introducing substituents to the benzene ring of this compound can significantly alter its electronic properties, reactivity, and potential biological activity. For instance, studies have investigated the impact of halogen substitution, with compounds like 3,4-difluorobenzonitrile displaying distinct reactivities. [, ] , The position of the fluorine atom also plays a role, as evidenced by the different behaviors of 2-fluorobenzonitrile and this compound upon reduction. []
Q7: Are there specific formulation strategies for this compound and its derivatives?
A7: While specific formulation strategies depend on the intended application and the properties of the target molecule, researchers have incorporated this compound derivatives into various materials, including polymers and metal-organic frameworks (MOFs). [, , , , , ] These formulations can influence solubility, stability, and other relevant properties. For instance, hyperbranched polybenzoxazoles incorporating this compound moieties have been synthesized and show good solubility in certain organic solvents. []
Q8: Are there specific SHE regulations related to this compound?
A8: As this compound is primarily a chemical intermediate and building block, specific SHE regulations would depend on its use and the final product. It is always crucial to consult relevant safety data sheets and regulatory guidelines when handling any chemical substance.
Q9: What are some notable applications of this compound derivatives?
A9: this compound serves as a crucial starting material for synthesizing various compounds with applications in pharmaceuticals, materials science, and organic chemistry. [, , , , , , , , , , , , ]
- Pharmaceuticals: It is a key building block in the synthesis of several pharmaceuticals, including Afatinib, a tyrosine kinase inhibitor used for the treatment of certain types of non-small cell lung cancer, and dipeptidyl peptidase IV inhibitors, which are used in the treatment of type 2 diabetes. [, , , , , ]
- Materials Science: Derivatives of this compound have been incorporated into polymers like poly(amine-amide)s and polybenzoxazoles, contributing to their desirable properties such as thermal stability, solubility, and luminescence. [, , , , , , , , ]
- Organic Chemistry: The compound serves as a versatile building block for synthesizing various organic molecules, including diaryl ethers, diaryl thioethers, diarylamines, and other fluorinated aromatic compounds. [, , ]
Q10: Are there any alternatives to using this compound in its various applications?
A10: The choice of alternatives depends on the specific application and desired properties. For example, in pharmaceutical development, alternative scaffolds and chemical modifications are often explored to optimize potency, selectivity, and pharmacokinetic properties. In materials science, different monomers or building blocks can be employed to tune the properties of polymers. Ultimately, the selection of alternatives involves a careful balance of factors such as cost, performance, and environmental impact. []
Q11: What resources are available for researchers working with this compound?
A11: A range of resources support researchers working with this compound:
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